N-(2-(1-propyl-1H-benzo[d]imidazol-2-yl)ethyl)acetamide hydrochloride

• IUPAC Name: N-[2-(1-propylbenzimidazol-2-yl)ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C14H19N3O.ClH/c1-3-10-17-13-7-5-4-6-12(13)16-14(17)8-9-15-11(2)18;/h4-7H,3,8-10H2,1-2H3,(H,15,18);1H
• InChI Key: BCHALQKKTKBSCK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1CCNC(=O)C.Cl
• Molecular Formula: C14H20ClN3O
• Molecular Weight: 281.78 g/mol

Description

Imidazole, a component of your compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It’s known for its broad range of chemical and biological properties and is a key component in many functional molecules used in a variety of applications.

Synthesis Analysis

While specific synthesis methods for your compound aren’t available, imidazole derivatives are often synthesized using various chemical reagents. For instance, 2-((1-benzoyl-1H-benzo[d]imidazol-2-yl) thio)-N-(substituted phenyl) acetamide was synthesized and evaluated for anti-tubercular activity.

Molecular Structure Analysis

Imidazole has two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of the two nitrogen atoms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It’s amphoteric in nature, showing both acidic and basic properties.

Scientific Research Applications

Antimicrobial Activity

• Imidazole derivatives, including the compound , have shown promising antimicrobial properties. . Investigating the specific antibacterial or antifungal mechanisms of this compound could lead to novel therapeutic agents.

Anti-Inflammatory Potential

• Imidazole-containing compounds often exhibit anti-inflammatory effects. By modulating inflammatory pathways, they may offer therapeutic benefits in conditions such as arthritis, inflammatory bowel disease, or autoimmune disorders. .

Anticancer Research

• Imidazole derivatives have been investigated for their potential as anticancer agents. Researchers have explored their cytotoxic effects on cancer cells and their ability to inhibit tumor growth. .

Antiviral Properties

• Some imidazole-based compounds demonstrate antiviral activity. .

Neuroprotective Effects

• Imidazole-containing molecules have been studied for their neuroprotective properties. .

Metal Complexes and Catalysis

• Imidazole derivatives can form stable complexes with metal ions. Researchers have explored their catalytic activity in various reactions, including oxidation, reduction, and cross-coupling reactions. .

Future Directions

Imidazole and its derivatives have become an important synthon in the development of new drugs. They show different biological activities and are key components in many commercially available drugs. The development of newer antimicrobial agents with novel mechanisms of action and enhanced activity profiles is one of the future directions in this field.

Mechanism of Action

Target of Action

The compound N-(2-(1-propyl-1H-benzo[d]imidazol-2-yl)ethyl)acetamide hydrochloride, also known as N-[2-(1-propyl-1H-1,3-benzodiazol-2-yl)ethyl]acetamide hydrochloride, is a derivative of imidazole . Imidazole derivatives have been found to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure . The interaction with these targets can lead to changes in cellular processes, which can result in the observed biological activities.

Biochemical Pathways

Given the broad range of biological activities exhibited by imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Given the wide range of biological activities exhibited by imidazole derivatives, it can be inferred that the compound could potentially have diverse molecular and cellular effects .